Cas no 71550-58-8 (1,4-Benzenediamine,2-chloro-N1,N1-dimethyl-, hydrochloride (1:1))

1,4-Benzenediamine,2-chloro-N1,N1-dimethyl-, hydrochloride (1:1) structure
71550-58-8 structure
Product Name:1,4-Benzenediamine,2-chloro-N1,N1-dimethyl-, hydrochloride (1:1)
CAS No:71550-58-8
MF:C8H12Cl2N2
MW:207.100279808044
CID:575435
PubChem ID:21156022
Update Time:2025-04-19

1,4-Benzenediamine,2-chloro-N1,N1-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine,2-chloro-N1,N1-dimethyl-, hydrochloride (1:1)
    • 4-N,2-dichloro-1-N,1-N-dimethylbenzene-1,4-diamine
    • DTXSID90887923
    • 2-chloro-N1,N1-dimethylbenzene-1,4-diamine hydrochloride
    • SCHEMBL9788683
    • 71550-58-8
    • Inchi: 1S/C8H11ClN2.ClH/c1-11(2)8-4-3-6(10)5-7(8)9;/h3-5H,10H2,1-2H3;1H
    • InChI Key: RBBVDWIZAVVJTJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N(C)C)N.Cl

Computed Properties

  • Exact Mass: 204.0223
  • Monoisotopic Mass: 206.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3A^2

Experimental Properties

  • Density: 1.334
  • Boiling Point: 273.5°C at 760 mmHg
  • Flash Point: 119.2°C
  • Refractive Index: 1.638
  • PSA: 15.27
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